Cas no 352330-51-9 (benzenecarboximidamide,n,3-dihydroxy-4-methoxy-)

• Product Name: benzenecarboximidamide,n,3-dihydroxy-4-methoxy-
• CAS No: 352330-51-9
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 920061
• PubChem ID: 329774636
• Update Time: 2025-07-31

benzenecarboximidamide,n,3-dihydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• benzenecarboximidamide,n,3-dihydroxy-4-methoxy-
• 4-Hydroxy-3-methoxybenzamidoxime
• 352330-51-9

• MDL： MFCD07776275
• Inchi： 1S/C8H10N2O3/c1-13-7-3-2-5(4-6(7)11)8(9)10-12/h2-4,11-12H,1H3,(H2,9,10)
• InChI Key： HFPJMJWKZLRGNZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(/C(=N\O)/N)=CC=1O

Computed Properties

• Exact Mass: 182.06900
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 413.8±55.0 °C at 760 mmHg
• Flash Point: 204.1±31.5 °C
• PSA: 88.07000
• LogP: 1.19560
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

benzenecarboximidamide,n,3-dihydroxy-4-methoxy- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on benzenecarboximidamide,n,3-dihydroxy-4-methoxy-

Recent Advances in the Study of Benzenecarboximidamide, N,3-dihydroxy-4-methoxy- (CAS: 352330-51-9)

Benzenecarboximidamide, N,3-dihydroxy-4-methoxy- (CAS: 352330-51-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

Recent literature highlights the compound's role as a potential inhibitor of specific enzymatic pathways, which could be leveraged in the treatment of various diseases. For instance, studies have demonstrated its efficacy in modulating oxidative stress and inflammation, making it a candidate for further investigation in neurodegenerative and cardiovascular diseases. The compound's ability to interact with key biological targets has been elucidated through advanced computational modeling and in vitro assays.

One of the key advancements in the study of benzenecarboximidamide, N,3-dihydroxy-4-methoxy- is the optimization of its synthetic route. Researchers have developed more efficient and scalable methods for its production, which is crucial for its potential commercialization. These methods involve novel catalytic processes and green chemistry principles, reducing the environmental impact and cost of synthesis.

In addition to its therapeutic potential, the compound has also been investigated for its role in chemical biology as a probe for studying enzyme mechanisms. Its ability to selectively bind to certain enzymes has provided insights into their function and regulation, contributing to the broader understanding of biochemical pathways. This dual utility as both a therapeutic agent and a research tool underscores its importance in the field.

Despite these promising findings, challenges remain in the development of benzenecarboximidamide, N,3-dihydroxy-4-methoxy- as a drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique properties and the growing body of research supporting its applications suggest that it holds significant promise for future drug development efforts.

In conclusion, benzenecarboximidamide, N,3-dihydroxy-4-methoxy- (CAS: 352330-51-9) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse applications, from therapeutic interventions to biochemical probes, highlight its versatility and potential impact. Continued research and development efforts will be essential to fully realize its benefits and overcome existing challenges.